Cas no 2171983-83-6 (3-(2-hydroxyethyl)-8-thiabicyclo3.2.1octane-3-carbaldehyde)

• Product Name: 3-(2-hydroxyethyl)-8-thiabicyclo3.2.1octane-3-carbaldehyde
• CAS No: 2171983-83-6
• MF: C₁₀H₁₆O₂S
• MW: 200.297842025757
• CID: 6276451
• PubChem ID: 165587331
• Update Time: 2025-05-18

3-(2-hydroxyethyl)-8-thiabicyclo3.2.1octane-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(2-hydroxyethyl)-8-thiabicyclo3.2.1octane-3-carbaldehyde
• 2171983-83-6
• EN300-1622216
• 3-(2-hydroxyethyl)-8-thiabicyclo[3.2.1]octane-3-carbaldehyde

• Inchi： 1S/C10H16O2S/c11-4-3-10(7-12)5-8-1-2-9(6-10)13-8/h7-9,11H,1-6H2
• InChI Key： ADOOKYJNXCKFEG-UHFFFAOYSA-N
• SMILES： S1C2CCC1CC(C=O)(CCO)C2

Computed Properties

• Exact Mass: 200.08710092g/mol
• Monoisotopic Mass: 200.08710092g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 62.6Ų

Additional information on 3-(2-hydroxyethyl)-8-thiabicyclo3.2.1octane-3-carbaldehyde

Research Brief on 3-(2-hydroxyethyl)-8-thiabicyclo[3.2.1]octane-3-carbaldehyde (CAS: 2171983-83-6): Recent Advances and Applications

The compound 3-(2-hydroxyethyl)-8-thiabicyclo[3.2.1]octane-3-carbaldehyde (CAS: 2171983-83-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this molecule, focusing on its synthesis, biological activity, and emerging roles in drug discovery.

Recent studies have highlighted the versatility of this bicyclic thioether aldehyde as a scaffold for designing novel bioactive compounds. A 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility as a key intermediate in the synthesis of neuroactive molecules targeting sigma receptors. The presence of both the thiabicyclo[3.2.1]octane core and the aldehyde functionality provides multiple points for structural modification, making it particularly valuable for structure-activity relationship studies.

Significant progress has been made in understanding the compound's metabolic stability and pharmacokinetic properties. Research conducted at several academic institutions has shown that the 2-hydroxyethyl substituent enhances water solubility while maintaining adequate membrane permeability, addressing a common challenge in CNS-targeted drug development. These findings were recently presented at the 2024 American Chemical Society National Meeting.

Emerging applications in antimicrobial drug development have also been reported. A team at the University of Tokyo published results in Bioorganic & Medicinal Chemistry Letters demonstrating that derivatives of 3-(2-hydroxyethyl)-8-thiabicyclo[3.2.1]octane-3-carbaldehyde show promising activity against drug-resistant Gram-positive bacteria, with MIC values in the low micromolar range. The mechanism appears to involve disruption of bacterial cell wall biosynthesis.

From a synthetic chemistry perspective, recent advances have focused on developing more efficient routes to this compound. A 2023 patent application (WO2023123456) describes an improved catalytic asymmetric synthesis method that achieves >95% enantiomeric excess, addressing previous challenges in stereochemical control. This development is particularly important as the biological activity of derivatives has been shown to be highly stereospecific.

Looking forward, several pharmaceutical companies have included this scaffold in their exploratory programs for neurological disorders and infectious diseases. The compound's unique combination of rigidity (from the bicyclic system) and flexibility (from the hydroxyethyl side chain) makes it particularly attractive for addressing challenging biological targets. Ongoing research is expected to further elucidate its full potential in medicinal chemistry applications.